Cas no 6542-60-5 (2-cyclopropylacetonitrile)

2-cyclopropylacetonitrile structure
2-cyclopropylacetonitrile structure
Product Name:2-cyclopropylacetonitrile
CAS No:6542-60-5
MF:C5H7N
MW:81.1157810688019
MDL:MFCD00041523
CID:46844
PubChem ID:24873865
Update Time:2025-04-19

2-cyclopropylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropylacetonitrile
    • Cyclopropaneacetonitrile
    • Cyclopropylacetonitrile
    • (Cyanomethyl)cyclopropane
    • Cyclopropylcarbinylcyanide
    • Cyclopropylmethyl cyanide
    • cyclopropyl acetonitrile
    • 2-cyclopropylethanenitrile
    • cyclopropyl-acetonitrile
    • Cyclopropylacetonitrile, 97%
    • FAUQRRGKJKMEIW-UHFFFAOYSA-N
    • KSC352M6T
    • SBB067179
    • PB18433
    • CM13687
    • AS06097
    • BC206709
    • 6542-60-5
    • AM20100595
    • DTXSID20349180
    • SY058947
    • FT-0686393
    • MFCD00041523
    • AKOS005207232
    • InChI=1/C5H7N/c6-4-3-5-1-2-5/h5H,1-3H
    • 4-Pyridinepropanoic acid, .beta.-oxo-, ethyl ester
    • FT-0636177
    • AC-29613
    • EN300-76167
    • Q13506984
    • FT-0624279
    • PS-17313
    • CS-0051913
    • A835111
    • DTXCID80300252
    • DB-000428
    • 2-Cyclopropylacetonitrile;
    • 2-cyclopropylacetonitrile
    • MDL： MFCD00041523
    • Inchi： 1S/C5H7N/c6-4-3-5-1-2-5/h5H,1-3H2
    • InChI Key： FAUQRRGKJKMEIW-UHFFFAOYSA-N
    • SMILES： N#CCC1CC1
    • BRN： 2036964

Computed Properties

  • Exact Mass: 81.05780
  • Monoisotopic Mass: 81.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 23.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 0.878 g/mL at 25 °C(lit.)
  • Boiling Point: 142-144 °C(lit.)
  • Flash Point: Fahrenheit: 109.4 ° f
    Celsius: 43 ° c
  • Refractive Index: n20/D 1.4235(lit.)
  • Water Partition Coefficient: Miscible with water, methylene chloride and alcohols.
  • PSA: 23.79000
  • LogP: 1.31008

2-cyclopropylacetonitrile Security Information

  • Symbol: GHS02
  • Signal Word：Warning
  • Hazard Statement： H226
  • Hazardous Material transportation number：UN 1993 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： T
  • HazardClass：3
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10

2-cyclopropylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-cyclopropylacetonitrile Pricemore >>

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2-cyclopropylacetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6542-60-5)2-cyclopropylacetonitrile
Order Number:A1047663
Stock Status:in Stock
Quantity:100.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:25
Price ($):237.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6542-60-5)Cyclopropylacetonitrile
Order Number:sfd8420
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Amadis Chemical Company Limited
(CAS:6542-60-5)2-cyclopropylacetonitrile
A1047663
Purity:99%
Quantity:100.0g
Price ($):237.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:6542-60-5)Cyclopropylacetonitrile
sfd8420
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email